molecular formula C15H22N2O2 B3829468 1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

Cat. No. B3829468
M. Wt: 262.35 g/mol
InChI Key: HFIWJPNCYQOOLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one” is a novel class of SARS-CoV-2 main protease (Mpro) inhibitors derived from 1,5,6,7-tetrahydro-4H-indazol-4-ones .


Synthesis Analysis

The synthesis of this compound involves a computer-aided design, followed by molecular docking, molecular dynamics simulation, and MM/GBSA calculations . A radical allyl bromination of indazol-4-one at position 7 by the action of N-bromosuccinimide (NBS) in the presence of azobisisobutyronitrile (AIBN) as a radical initiator in carbon tetrachloride and subsequent nucleophilic substitution of the bromine atom in compound with azide by the action of sodium azide in an acetone–water mixture led to the derivative .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a radical allyl bromination of indazol-4-one at position 7, followed by a nucleophilic substitution of the bromine atom with azide .

Mechanism of Action

The compound acts as an inhibitor of the SARS-CoV-2 main protease (Mpro). The mechanism of action involves molecular docking, molecular dynamics simulation, and MM/GBSA calculations .

Future Directions

The future directions for this compound could involve further optimization of the hit, as discussed in the research . The effectiveness of different approaches for protein–ligand binding affinity prediction was assessed, and the best convergence was achieved when long molecular dynamics simulations of complexes from docking were carried out, followed by calculations of free binding energies with the MM/GBSA method and explicit accounting of entropy .

properties

IUPAC Name

1-butanoyl-3-ethyl-6,6-dimethyl-5,7-dihydroindazol-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N2O2/c1-5-7-13(19)17-11-8-15(3,4)9-12(18)14(11)10(6-2)16-17/h5-9H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFIWJPNCYQOOLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)N1C2=C(C(=O)CC(C2)(C)C)C(=N1)CC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Butanoyl-3-ethyl-6,6-dimethyl-5,7-dihydroindazol-4-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
Reactant of Route 2
Reactant of Route 2
1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
Reactant of Route 3
1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
Reactant of Route 4
Reactant of Route 4
1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
Reactant of Route 5
1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
Reactant of Route 6
1-butyryl-3-ethyl-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.